Cas no 2171682-07-6 (4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid)

• Product Name: 4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid
• CAS No: 2171682-07-6
• MF: C₃₂H₃₆N₂O₆
• MW: 544.638049125671
• CID: 5782402
• PubChem ID: 165806260
• Update Time: 2025-06-08

4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171682-07-6
• EN300-1536775
• 4-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2,2-dimethylbutanoic acid
• 4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid

• Inchi： 1S/C32H36N2O6/c1-21(39-19-22-11-5-4-6-12-22)28(29(35)33-18-17-32(2,3)30(36)37)34-31(38)40-20-27-25-15-9-7-13-23(25)24-14-8-10-16-26(24)27/h4-16,21,27-28H,17-20H2,1-3H3,(H,33,35)(H,34,38)(H,36,37)
• InChI Key： QGSUEGZNUGVSCY-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC(C(=O)O)(C)C)=O)C(C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 544.25733687g/mol
• Monoisotopic Mass: 544.25733687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 834
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 114Ų

Additional information on 4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid

Introduction to 4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid (CAS No. 2171682-07-6)

4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid, identified by its CAS number 2171682-07-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, exhibits potential applications in drug development and therapeutic interventions. Its unique chemical composition, featuring a combination of benzyloxy, fluoren-9-ylmethoxycarbonyl, and dimethylbutanoic acid functional groups, makes it a subject of interest for researchers exploring novel biochemical pathways and pharmacological targets.

The molecular architecture of this compound includes a central amino acid derivative moiety, which is modified with protective groups such as the benzyloxy and fluoren-9-ylmethoxycarbonyl (Fmoc) groups. These protective groups are commonly employed in peptide synthesis to prevent unwanted side reactions during the formation of peptide bonds. The presence of the Fmoc group is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild acidic conditions. This feature makes the compound valuable in the synthesis of complex peptides and proteins, which are essential in various therapeutic applications.

The structural design of 4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid also incorporates a branched aliphatic side chain, specifically the dimethylbutanoic acid moiety. This structural element can influence the compound's solubility, metabolic stability, and interactions with biological targets. The branched structure may enhance binding affinity to specific enzymes or receptors by optimizing the spatial orientation of functional groups within the binding pocket. Such structural features are critical in drug design, as they can significantly impact the efficacy and selectivity of a therapeutic agent.

In recent years, there has been growing interest in the development of novel compounds with enhanced bioavailability and reduced toxicity. The incorporation of benzyloxy and dimethylbutanoic acid groups into the molecular framework suggests that this compound may exhibit favorable pharmacokinetic properties. The benzyloxy group can improve solubility in aqueous environments while maintaining stability under physiological conditions. Meanwhile, the dimethylbutanoic acid moiety may contribute to metabolic stability by resisting degradation from common enzymatic pathways. These attributes make the compound a promising candidate for further investigation in drug discovery.

Moreover, the presence of the fluoren-9-ylmethoxycarbonyl group adds another layer of complexity to this compound's potential applications. Fluorenylmethoxycarbonyl (Fmoc) derivatives are frequently used in medicinal chemistry due to their ability to enhance molecular rigidity and stability. This rigidity can be advantageous in designing molecules that interact tightly with biological targets, such as enzymes or receptors. Additionally, Fmoc-modified compounds have been explored in the development of fluorescent probes for biochemical assays, highlighting their utility beyond traditional pharmaceutical applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of complex molecules with high accuracy. These computational tools have been instrumental in understanding how structural modifications can influence biological activity. In the case of 4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid, computational studies have suggested that its unique structural features may allow it to interact with specific protein targets involved in various disease pathways. For instance, its ability to mimic natural amino acids while incorporating protective groups makes it a versatile scaffold for designing enzyme inhibitors or modulators.

The compound's potential applications extend to the field of biomaterials and nanotechnology. Its molecular structure suggests that it could be used as a building block for designing polymers or hydrogels with tailored properties. These materials could find applications in drug delivery systems, tissue engineering, or biosensors. The combination of hydrophobic and hydrophilic regions within its structure could enable controlled release mechanisms or targeted delivery systems, which are critical for optimizing therapeutic outcomes.

Several ongoing research projects are exploring the pharmacological properties of derivatives similar to 4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid. These studies aim to identify novel therapeutic targets and develop innovative treatment strategies for various diseases. For example, researchers are investigating its potential as an intermediate in synthesizing small-molecule inhibitors targeting kinases or proteases involved in cancer progression. Additionally, its structural features make it a candidate for developing antiviral agents by interfering with viral replication mechanisms.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key functional groups efficiently. The use of high-performance chromatography (HPLC) and mass spectrometry (MS) techniques ensures thorough characterization and purification of intermediates and final products.

In conclusion,4-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid (CAS No. 2171682-07-6) represents a significant advancement in pharmaceutical chemistry with diverse potential applications across multiple disciplines. Its intricate molecular design offers opportunities for developing novel therapeutics while serving as a valuable tool in biochemical research and material science. As research continues to uncover new insights into its properties and applications,this compound is poised to play an increasingly important role in addressing complex biological challenges.